Cas no 2171712-70-0 (4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171712-70-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6406147
• PubChem ID: 165813787
• Update Time: 2025-10-12

4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(cyclopropylmethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1486347
• 2171712-70-0

• Inchi： 1S/C24H26N2O5/c27-22(28)12-11-21(23(29)25-13-15-9-10-15)26-24(30)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： WLWLRMHCBPDGNL-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCC1CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171712-70-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of specialized compounds in drug discovery and development. Among these, 4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171712-70-0) has emerged as a compound of interest due to its unique structural properties and potential applications in peptide synthesis and therapeutic targeting. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, often abbreviated for convenience in peptide chemistry, features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely utilized in solid-phase peptide synthesis (SPPS). The cyclopropylmethyl carbamoyl moiety introduces steric and electronic effects that can influence the compound's reactivity and interaction with biological targets. Recent studies have explored its role as a building block in the synthesis of modified peptides, particularly those targeting G-protein-coupled receptors (GPCRs) and other membrane proteins involved in signal transduction.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient incorporation of 4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid into peptide sequences designed to modulate the activity of the angiotensin II receptor. The compound's stability under SPPS conditions and its compatibility with standard deprotection protocols were highlighted as key advantages. Additionally, nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data confirmed the high purity and structural integrity of the synthesized peptides.

Another area of investigation has been the compound's potential as a prodrug or a linker in antibody-drug conjugates (ADCs). A 2022 preprint on bioRxiv detailed its use in constructing cleavable linkers that release cytotoxic payloads in response to tumor-specific enzymes. The cyclopropylmethyl group was found to enhance the linker's stability in systemic circulation while allowing for efficient release upon internalization into cancer cells. These findings suggest broader applicability in targeted cancer therapies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Research teams have noted that the lipophilicity introduced by the cyclopropylmethyl group may affect solubility and biodistribution. Ongoing work is focused on derivatization strategies to balance these properties without compromising the compound's synthetic utility. Computational modeling, as reported in a 2023 ACS Omega article, is being employed to predict the effects of structural modifications on binding affinity and metabolic stability.

In conclusion, 4-(cyclopropylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a versatile tool in chemical biology, with demonstrated applications in peptide synthesis and drug delivery. Future research directions may include exploring its use in fragment-based drug discovery and as a scaffold for covalent inhibitors. The compound's CAS number, 2171712-70-0, serves as a critical identifier for researchers navigating the growing body of literature in this specialized field.